Cas no 6416-28-0 (N-Ethyl-N-[4-[[4-(diethylamino)phenyl][3-[N-(3-sulfonatobenzyl)-N-(3-sodiosulfobenzyl)amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]ethanaminium)

• Product Name: N-Ethyl-N-[4-[[4-(diethylamino)phenyl][3-[N-(3-sulfonatobenzyl)-N-(3-sodiosulfobenzyl)amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]ethanaminium
• CAS No: 6416-28-0
• MF: C₄₁H₄₅N₃NaO₆S₂
• MW: 762.932279348373
• CID: 516732
• Update Time: 2023-11-19

N-Ethyl-N-[4-[[4-(diethylamino)phenyl][3-[N-(3-sulfonatobenzyl)-N-(3-sodiosulfobenzyl)amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]ethanaminium Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,N-[4-[[3-[bis[(3-sulfophenyl)methyl]amino]phenyl][4-(diethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,inner salt, sodium salt (1:1)
• Ethanaminium,N-[4-[[3-[bis[(3-sulfophenyl)methyl]amino]phenyl][4-(diethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]
• N-Ethyl-N-[4-[[4-(diethylamino)phenyl][3-[N-(3-sulfonatobenzyl)-N-(3-sodiosulfobenzyl)amino]phenyl]methylene]-2,5-cyclohexadien-1-ylidene]ethanaminium
• C.I. 42047
• C.I. Acid Green 14
• C.I. AcidGreen 14, monosodium salt (8CI)
• Ethanaminium,N-[4-[[3-[bis[(3-sulfophenyl)methyl]amino]phenyl][4-(diethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-,inner salt, sodium salt (9CI)
• Fast Green CR
• C.I.42047
• CID 101987803
• C.I.Acid Green 14

• Inchi： 1S/C41H45N3O6S2.Na/c1-5-42(6-2)36-22-18-33(19-23-36)41(34-20-24-37(25-21-34)43(7-3)8-4)35-14-11-15-38(28-35)44(29-31-12-9-16-39(26-31)51(45,46)47)30-32-13-10-17-40(27-32)52(48,49)50;/h9-28H,5-8,29-30H2,1-4H3,(H-,45,46,47,48,49,50);/q;+1
• InChI Key： AECZPIOCCZNBIE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC(=C1)CN(CC1C=CC=C(C=1)S(=O)(=O)O)C1C=CC=C(C=1)C(=C1C=CC(C=C1)=[N+](CC)CC)C1C=CC(=CC=1)N(CC)CC)(=O)(=O)[O-].[Na+] |c:29,36|

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 53
• Rotatable Bond Count: 14
• Complexity: 1450
• Topological Polar Surface Area: 138